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Compound of Interest

Compound Name: 3,5,5-Trimethylhexanoyl chloride

Cat. No.: B1295747 Get Quote

An In-depth Technical Guide to 3,5,5-Trimethylhexanoyl Chloride: Synonyms and Trade

Names

Introduction
3,5,5-Trimethylhexanoyl chloride is a specialty chemical intermediate, primarily utilized in the

synthesis of various organic compounds, including pharmaceuticals and other fine chemicals.

Its reactive acyl chloride group makes it a versatile building block in organic chemistry.

Accurate identification of this compound is crucial for researchers, scientists, and professionals

in drug development and chemical manufacturing. This guide provides a comprehensive

overview of its synonyms and available trade names to ensure clarity and precision in scientific

and commercial contexts.

Chemical Identity
To understand the various names associated with this compound, it is essential to first define

its chemical structure and key identifiers.

IUPAC Name: 3,5,5-Trimethylhexanoyl chloride

CAS Number: 36727-29-4

Molecular Formula: C9H17ClO

Molecular Weight: 176.68 g/mol
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Chemical Structure:

Synonyms and Trade Names
The following table summarizes the known synonyms and trade names for 3,5,5-
Trimethylhexanoyl chloride. These names are often used interchangeably in technical

literature, patents, and commercial listings.

Type Name Notes

Synonym
3,5,5-Trimethylhexanoic acid

chloride

Emphasizes the derivation

from 3,5,5-trimethylhexanoic

acid.

Synonym Isononanoyl chloride

A common name that can

sometimes be ambiguous, as

"isononyl" can refer to other

isomers.

Synonym
3,5,5-trimethyl-1-hexanoyl

chloride

A more explicit, though less

common, numbering of the

hexanoyl chain.

Note: While "Isononanoyl chloride" is a frequently used synonym, it is important for researchers

to verify the specific isomer, as other structural isomers of nonanoyl chloride exist.

Logical Relationships in Naming
The various names for this compound are derived from its chemical structure. The following

diagram illustrates the logical flow from the parent alkane to the final acyl chloride, highlighting

the basis for its different synonyms.
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Parent Alkane

Carboxylic Acid Intermediate

2,2,4-Trimethylpentane

3,5,5-Trimethylhexanoic Acid
(Isononanoic Acid)

  Carboxylation

3,5,5-Trimethylhexanoyl Chloride

  Chlorination
  (e.g., with SOCl2)

Isononanoyl Chloride

  Common Name Basis

Click to download full resolution via product page

Caption: Derivation of 3,5,5-Trimethylhexanoyl chloride nomenclature.

Conclusion
For professionals in research and drug development, the precise identification of chemical

reagents is paramount. While 3,5,5-Trimethylhexanoyl chloride is the most accurate IUPAC-

derived name, it is crucial to be familiar with synonyms such as 3,5,5-Trimethylhexanoic acid

chloride and the common, albeit less specific, name Isononanoyl chloride. When procuring or

referencing this chemical, cross-referencing with the CAS number (36727-29-4) is the most

reliable method to ensure the correct compound is being used, thereby avoiding potential

errors in experimental setups and chemical synthesis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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